2-(6-fluoro-2-methyl-4-oxoquinazolin-3(4H)-yl)-N-(pyridin-3-ylmethyl)acetamide

• Molecular Formula: C17H15FN4O2
• Molecular Weight: 326.32 g/mol
• IUPAC Name: 2-(6-fluoro-2-methyl-4-oxoquinazolin-3-yl)-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C17H15FN4O2/c1-11-21-15-5-4-13(18)7-14(15)17(24)22(11)10-16(23)20-9-12-3-2-6-19-8-12/h2-8H,9-10H2,1H3,(H,20,23)
• InChI Key: FJOOEQRNXPPZDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C(C=C2)F)C(=O)N1CC(=O)NCC3=CN=CC=C3

Description

2-(6-Fluoro-2-methyl-4-oxoquinazolin-3(4H)-yl)-N-(pyridin-3-ylmethyl)acetamide is a quinazolinone-derived acetamide compound characterized by a 6-fluoro and 2-methyl substitution on the quinazolin-4(3H)-one core. Quinazolinone derivatives are widely studied for their pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory activities .

Biological Activity

2-(6-Fluoro-2-methyl-4-oxoquinazolin-3(4H)-yl)-N-(pyridin-3-ylmethyl)acetamide is a synthetic compound belonging to the quinazoline derivative class, which has garnered attention for its potential biological activities. This compound's unique structural features, including a fluorinated quinazoline core and a pyridine side chain, suggest it may exhibit significant pharmacological effects. This article reviews the biological activity of this compound, focusing on its antibacterial, antifungal, and anticancer properties, supported by data tables and relevant research findings.

The molecular formula of 2-(6-fluoro-2-methyl-4-oxoquinazolin-3(4H)-yl)-N-(pyridin-3-ylmethyl)acetamide is $C_{19}H_{17}FN_{4}O_{2}$ with a molecular weight of approximately 350.35 g/mol. The compound features a logP value of 2.8754, indicating moderate lipophilicity, which may influence its bioavailability and interaction with biological targets.

Property	Value
Molecular Formula	C19H17FN4O2
Molecular Weight	350.35 g/mol
logP	2.8754
Hydrogen Bond Acceptors	5
Hydrogen Bond Donors	2
Polar Surface Area	57.316 Ų

Antibacterial Activity

Research has indicated that quinazoline derivatives, including this compound, exhibit notable antibacterial properties. A study highlighted that compounds with similar structures displayed significant inhibitory effects against various Gram-positive and Gram-negative bacteria.

Minimum Inhibitory Concentration (MIC) Values:

Bacterial Strain	MIC (µM)
Staphylococcus aureus	5.64 - 77.38
Escherichia coli	2.33 - 156.47
Pseudomonas aeruginosa	13.40 - 137.43

These results suggest that the compound could be effective against common bacterial pathogens, potentially serving as a lead in antibiotic development .

Antifungal Activity

In addition to antibacterial properties, the compound has shown antifungal activity. Specific studies have reported its effectiveness against Candida albicans and Fusarium oxysporum with varying MIC values.

Antifungal Activity:

Fungal Strain	MIC (µM)
Candida albicans	16.69 - 78.23
Fusarium oxysporum	56.74 - 222.31

These findings indicate that the compound may have therapeutic potential in treating fungal infections .

Anticancer Activity

The anticancer potential of quinazoline derivatives is well-documented, with recent studies demonstrating that similar compounds can induce apoptosis in cancer cell lines such as A549 (lung cancer) and C6 (glioma).

Case Study:
A recent investigation into the anticancer activity of related quinazoline derivatives utilized assays such as MTT and acridine orange/ethidium bromide staining to evaluate cell viability and apoptosis induction. The results indicated that certain derivatives led to significant cell death in cancer cell lines, suggesting that modifications to the quinazoline structure could enhance anticancer efficacy.

Key Findings:

Cell Line	Apoptosis Induction (%)
A549 (Lung Cancer)	Significant
C6 (Glioma)	Moderate

These results highlight the potential of this class of compounds for further development in cancer therapeutics .

Comparison with Similar Compounds

Core Modifications

• 2-(4-Oxoquinazolin-3(4H)-yl)-N-(pyridin-3-ylmethyl)acetamide ():

  • Lacks the 6-fluoro and 2-methyl substituents.
  • Shows a lower yield (80%) compared to fluorinated analogues, suggesting fluorination may stabilize intermediates during synthesis.
  • Melting point: 215–217°C, identical to the target compound, indicating similar crystalline packing despite substituent differences .

• 2-(6-Chloro-2-methyl-4-oxoquinazolin-3(4H)-yl)-N-phenylacetamide ():

  • Replaces 6-fluoro with 6-chloro and pyridin-3-ylmethyl with phenyl.
  • Exhibits superior InhA inhibition (IC₅₀ = 1.2 µM), highlighting chloro’s stronger electron-withdrawing effect compared to fluoro. However, phenyl substitution may reduce solubility compared to pyridinylmethyl .

Side-Chain Variations

• N-(4-Methoxyphenyl)-2-(2-(4-methoxystyryl)-4-oxoquinazolin-3(4H)-yl)acetamide ():

  • Styryl and methoxyphenyl groups enhance π-π stacking but reduce bioavailability.
  • Melting point: 274–276°C, higher than the target compound, likely due to increased planarity .

• N-(4-Oxo-2-phenylquinazolin-3(4H)-yl)acetamide derivatives ():

  • Phenyl at position 2 improves anti-inflammatory activity (comparable to Diclofenac). Pyridinylmethyl in the target compound may enhance blood-brain barrier penetration due to increased polarity .

Table 1: Key Properties of Selected Analogues

Compound Name	Substituents (Quinazolinone)	Side Chain	Yield (%)	Melting Point (°C)	Notable Activity
Target Compound	6-F, 2-CH₃	Pyridin-3-ylmethyl	N/A	215–217	Under investigation
2-(4-Oxoquinazolin-3(4H)-yl)-N-(pyridin-3-ylmethyl)acetamide ()	None	Pyridin-3-ylmethyl	80	215–217	N/A
2-(6-Chloro-2-methyl-4-oxoquinazolin-3(4H)-yl)-N-phenylacetamide ()	6-Cl, 2-CH₃	Phenyl	N/A	N/A	InhA inhibition (IC₅₀ 1.2 µM)
N-(4-Methoxyphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide ()	None	4-Methoxyphenyl	60	274–276	Anticancer (in vitro)